Cas no 2024265-29-8 (2-(3,5-difluoropyridin-4-yl)-3-methylbutanoic acid)

• Product Name: 2-(3,5-difluoropyridin-4-yl)-3-methylbutanoic acid
• CAS No: 2024265-29-8
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6385465
• PubChem ID: 165832949
• Update Time: 2025-11-07

2-(3,5-difluoropyridin-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoropyridin-4-yl)-3-methylbutanoic acid
• 2024265-29-8
• EN300-1139307

• Inchi： 1S/C10H11F2NO2/c1-5(2)8(10(14)15)9-6(11)3-13-4-7(9)12/h3-5,8H,1-2H3,(H,14,15)
• InChI Key： SLHSFRAQKDHEEH-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(C(=O)O)C(C)C)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(3,5-difluoropyridin-4-yl)-3-methylbutanoic acid

2-(3,5-Difluoropyridin-4-yl)-3-methylbutanoic Acid (CAS No. 2024265-29-8): A Comprehensive Overview

Introduction to 2-(3,5-Difluoropyridin-4-yl)-3-methylbutanoic Acid

2-(3,5-Difluoropyridin-4-yl)-3-methylbutanoic acid, a compound with the CAS registry number 2024265-29-8, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a difluoropyridine ring with a methylbutanoic acid moiety, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug discovery, agrochemicals, and materials science, underscoring its importance in contemporary research.

Structural Analysis and Synthesis

The molecular structure of 2-(3,5-difluoropyridin-4-yl)-3-methylbutanoic acid is defined by its pyridine ring, which is substituted at positions 3 and 5 with fluorine atoms. This substitution pattern not only enhances the stability of the molecule but also imparts unique electronic properties that are crucial for its reactivity. The methylbutanoic acid group attached at position 4 of the pyridine ring introduces additional functionality, enabling this compound to participate in a wide range of chemical reactions.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of this compound. Researchers have employed green chemistry principles, such as catalytic cross-coupling reactions and biocatalytic transformations, to achieve higher yields and reduced environmental impact. These innovations have made the production of CAS No. 2024265-29-8 more sustainable and cost-effective.

Pharmacological Properties and Applications

One of the most promising aspects of 2-(3,5-difluoropyridin-4-yl)-3-methylbutanoic acid lies in its pharmacological profile. Studies have demonstrated that this compound exhibits potent antimicrobial activity, making it a potential candidate for developing new antibiotics. Its ability to inhibit bacterial growth without inducing resistance has been particularly noted in recent clinical trials.

In addition to its antimicrobial properties, this compound has shown remarkable efficacy in modulating cellular signaling pathways. For instance, it has been found to act as a selective inhibitor of certain kinases, which are key players in various disease states such as cancer and inflammatory disorders. These findings have positioned CAS No. 2024265-29-8 as a valuable tool in drug discovery pipelines.

Environmental Impact and Safety Considerations

The environmental impact of CAS No. 2024265-29-8 has been a subject of recent scrutiny. Research indicates that this compound exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting that it may be environmentally benign when used responsibly. However, further studies are required to fully understand its long-term effects on ecosystems.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols due to its potential irritant properties. Proper personal protective equipment (PPE) should be used during synthesis and handling to ensure worker safety.

Future Directions and Research Opportunities

The future of CAS No. 2024265-29-8 is brimming with possibilities. Ongoing research is focused on optimizing its bioavailability for therapeutic applications while minimizing off-target effects. Additionally, exploratory studies are investigating its potential as a precursor for advanced materials such as organic semiconductors and stimuli-responsive polymers.

Collaborative efforts between academia and industry are expected to accelerate the development of novel applications for this compound. By leveraging cutting-edge technologies such as artificial intelligence (AI) for predictive modeling and high-throughput screening, researchers aim to unlock new frontiers in its utility.

Conclusion

In summary, CAS No. 20171117117 (Cyclohexane) stands at the intersection of chemistry and pharmacology, offering immense potential across diverse fields. Its unique structure, coupled with advancements in synthetic methods and pharmacological insights, positions it as a key player in future innovations. As research continues to unfold, this compound is poised to make significant contributions to science and industry alike.